899438-92-7((isoquinolin-6-yl)boronic acid),PB22420

(isoquinolin-6-yl)boronic acid Properties

Names and Identifiers

- Isoquinolin-6-ylboronic acid
- 6-Isoquinolinyl-boronic acid
- Boronic acid,B-6-isoquinolinyl-
- ISOQUINOLIN-6-YL-6-BORONIC ACID
- Isoquinoline-6-boronic acid
- B-6-Isoquinolinylboronic acid (ACI)
- Boronic acid, 6-isoquinolinyl- (9CI)
- (Isoquinolin-6-yl)boronic acid
- J-521576
- Boronic acid, 6-isoquinolinyl-
- Z1201625563
- PB22420
- MFCD10697418
- DB-078561
- AKOS006343040
- PS-9773
- SCHEMBL1519997
- isoquinoline-6-boronic acid, AldrichCPR
- isoquinolin-6-ylboronic acid
- AC-30991
- SY025723
- ISOQUINOLIN-6-BORONIC ACID
- DTXSID50657366
- OBUOMTRFSCUDKS-UHFFFAOYSA-N
- CS-0054639
- EN300-177547
- 899438-92-7
- +Expand
- MDL： MFCD10697418
- InChIKey： OBUOMTRFSCUDKS-UHFFFAOYSA-N
- Inchi： 1S/C9H8BNO2/c12-10(13)9-2-1-8-6-11-4-3-7(8)5-9/h1-6,12-13H
- SMILES： OB(C1C=C2C(C=NC=C2)=CC=1)O

Computed Properties

Exact Mass: 173.06500
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 1
Monoisotopic Mass: 173.065
Heavy Atom Count: 13
Complexity: 177
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Topological Polar Surface Area: 53.4A^2

Experimental Properties

LogP: -0.08540
PSA: 53.35000
Refractive Index: 1.644
Boiling Point: 419.1 ℃ at 760 mmHg
Flash Point: 207.3°C
Density: 1.28

(isoquinolin-6-yl)boronic acid Security Information

Safety Instruction： 26
Dangerous goods sign： Xi
Risk Phrases： 36/37/38

(isoquinolin-6-yl)boronic acid Customs Data

HS CODE：2933499090
Customs Data：

China Customs Code:
2933499090

Overview:

2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

(isoquinolin-6-yl)boronic acid Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00GV4N-250mg	6-Isoquinolinyl-boronic acid	899438-92-7	98%	250mg	$37.00	2024-04-20
A2B Chem LLC	AH86039-1g	Isoquinolin-6-ylboronic acid	899438-92-7	98%	1g	$82.00	2024-04-19
Aaron	AR00GVCZ-250mg	6-Isoquinolinyl-boronic acid	899438-92-7	98%	250mg	$54.00	2024-07-18
abcr	AB466886-250 mg	Isoquinolin-6-yl-6-boronic acid, min. 95%; .	899438-92-7		250mg	€129.00	2023-04-21
Alichem	A249000190-5g	Isoquinoline-6-boronic acid	899438-92-7	95%	5g	$490.19	2023-08-31
Ambeed	A112056-250mg	Isoquinolin-6-ylboronic acid	899438-92-7	98%	250mg	$46.0	2024-05-30
Apollo Scientific	OR60071-250mg	Isoquinoline-6-boronic acid	899438-92-7	95%	250mg	£40.00	2024-05-23
Chemenu	CM111091-1g	isoquinolin-6-yl-6-boronic acid	899438-92-7	0.95	1g	$145	2021-08-06
Crysdot LLC	CD11022509-1g	Isoquinolin-6-ylboronic acid	899438-92-7	95%	1g	$169	2024-07-19
Enamine	EN300-177547-0.1g	(isoquinolin-6-yl)boronic acid	899438-92-7	95%	0.1g	$40.0	2023-09-20

(isoquinolin-6-yl)boronic acid Synthesis

Synthetic Circuit 1

34784-05-9

899438-92-7

Reaction Conditions

1.1 Reagents: Butyllithium , Triisopropyl borate Solvents: Tetrahydrofuran ; 30 min, -78 °C; 2 h, -78 °C; -78 °C → -20 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ; -20 °C

Reference

: Rational Design and Integrative Assembly of Heteromeric Metalla[2]Catenanes Featuring Cp*Ir/Rh Fragments

Liu, Dong; Lu, Ye; Lin, Yue-Jian; Jin, Guo-Xin, Chemistry - A European Journal, 2022, 28(16),

Synthetic Circuit 2

34784-05-9

899438-92-7

Reaction Conditions

1.1 Reagents: Butyllithium , Triisopropyl borate Solvents: Toluene , Tetrahydrofuran , Hexane ; rt → -80 °C; 1 h, -80 °C; -80 °C → 0 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ; cooled

Reference

: Targeted polypharmacology: discovery of dual inhibitors of tyrosine and phosphoinositide kinases

Apsel, Beth; Blair, Jimmy A.; Gonzalez, Beatriz; Nazif, Tamim M.; Feldman, Morri E.; et al, Nature Chemical Biology, 2008, 4(11), 691-699

(isoquinolin-6-yl)boronic acid Raw materials

6-Bromoisoquinoline

(isoquinolin-6-yl)boronic acid Preparation Products

(isoquinolin-6-yl)boronic acid (899438-92-7)

(isoquinolin-6-yl)boronic acid Related Literature

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Izabela Firkowska-Boden RSC Adv., 2017,7, 3720-3726
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6. Polarographic determination of 2:4:6-trinitrotoluene and cyclo trimethylenetrinitramine in explosive mixtures

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7. The effects of dietary selenomethionine on tissue-specific accumulation and toxicity of dietary arsenite in rainbow trout (Oncorhynchus mykiss) during chronic exposure†

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8. Charge-transfer complexes from decamethylferrocene and 1,4-quinone derivatives: neutral–ionic phase diagrams for metallocene complexes†

Yusuke Funasako,Hiroko Azumi Dalton Trans., 2011,40, 9221-9228
9. Enhanced photoconductivity of a polyoxometalate–TiO2 composite for gas sensing applications†

Zhixia Sun,Yuzhuo Zhang,Na Li,Lin Xu,Tianqi Wang J. Mater. Chem. C, 2015,3, 6153-6157
10. Two novel macrocyclic organotin(iv) carboxylates based on amide carboxylic acids†

Xiao Xiao,Lisong Yan,Zemin Mei,Dongsheng Zhu,Lin Xu RSC Adv., 2014,4, 3096-3101

Cas no 899438-92-7 ((isoquinolin-6-yl)boronic acid)